Cas no 835595-08-9 (Benzoic acid, 3-(5,6-difluoro-2-benzofuranyl)-)

• Product name: Benzoic acid, 3-(5,6-difluoro-2-benzofuranyl)-
• CAS No: 835595-08-9
• MF: C₁₅H₈F₂O₃
• MW: 274.219031333923
• CID: 669679
• PubChem ID: 11300290

Benzoic acid, 3-(5,6-difluoro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5,6-difluoro-2-benzofuranyl)-
• 3-(5,6-difluoro-1-benzofuran-2-yl)benzoic acid
• DTXSID40461712
• SCHEMBL5786143
• 835595-08-9
• 3-(5,6-difluorobenzofuran-2-yl)benzoic Acid

• Inchi： InChI=1S/C15H8F2O3/c16-11-5-10-6-13(20-14(10)7-12(11)17)8-2-1-3-9(4-8)15(18)19/h1-7H,(H,18,19)
• InChI Key： FKRWZDXQFKTHKL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC3=CC(=C(C=C3O2)F)F

Computed Properties

• Exact Mass: 274.04415044g/mol
• Monoisotopic Mass: 274.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 3.7